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Compound of Interest

Compound Name: (Rac)-Bepotastine-d6

Cat. No.: B15144215

This guide provides a comprehensive overview of the safety data for (Rac)-Bepotastine-d6, a
deuterated analog of Bepotastine. The information is intended for researchers, scientists, and
professionals in the field of drug development. While a specific Safety Data Sheet (SDS) for
(Rac)-Bepotastine-d6 is not readily available, this document synthesizes data from various
sources, including supplier information for the deuterated compound and the SDS for the non-
deuterated parent compound, Bepotastine besilate. The toxicological and safety handling
information for Bepotastine besilate is considered highly relevant to its deuterated form.

Chemical and Physical Properties

(Rac)-Bepotastine-d6 is primarily used as an internal standard in analytical and
pharmacokinetic research to enable precise quantification of Bepotastine in biological samples.
Key identifying information and physical properties are summarized below.
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Property Value Source(s)

4-(4-((4-chlorophenyl)(pyridin-
IUPAC Name 2-yl)methoxy)piperidin-1-
yl)butanoic-2,2,3,3,4,4-d6 acid

Bepotastine-d6, rac-

Synonyms )
Bepotastine-d6

Molecular Formula C21H19D6CIN20s3

Molecular Weight 394.93 g/mol

2469626-70-6 (for
CAS Number Bepotastine-d6), 2469626-71-
7 (for Bepotastine-d6 besylate)

Purity >99% deuterated forms (di-de)

DMSO: Slightly soluble

Solubility (warmed), Methanol: Slightly
soluble

Appearance Not specified, likely a solid

Melting/Boiling Point Undetermined

Flash Point Not applicable

Decomposition Temp. Not determined

pH-value Not applicable

Note: Some physical properties, such as melting and boiling points, have not been determined
for (Rac)-Bepotastine-d6. The data for the non-deuterated form is also not consistently
available across SDSs.

Toxicological Information

The toxicological data presented here is for the parent compound, Bepotastine besilate. It is
presumed that the deuterated form exhibits a similar toxicological profile.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15144215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Identification GHS Classification

Health Hazard GHSO08: Health hazard.

R ductive Toxicit Category 2: H361 - Suspected of damaging
eproductive Toxici
P Y fertility or the unborn child.

Skin Irritation H315: Causes skin irritation.
Eye Irritation H319: Causes serious eye irritation.
Respiratory Irritation H335: May cause respiratory irritation.

Toxicity Data (Bepotastine Besilate)

Acute Toxicity (Oral TDLo, Rat) 8,400 mg/kg / 4 weeks (intermittent).

_ _ _ No irritant effect reported in one source, causes
Primary Irritant Effect (Skin) S
skin irritation in another.

) ) No irritating effect reported in one source,
Primary Irritant Effect (Eye) i o
causes serious eye irritation in another.

Sensitization No sensitizing effects known.

Note: TDLo (Lowest Published Toxic Dose) indicates the lowest dose of a substance reported
to have produced any toxic effect in a particular animal species.

Experimental Protocols: Safety and Handling

Detailed experimental protocols for the synthesis or specific use of (Rac)-Bepotastine-d6 are
proprietary. However, the safety data sheets for Bepotastine besilate provide essential
protocols for safe handling and emergency procedures.

3.1 Personal Protective Equipment (PPE)
o Eye/Face Protection: Safety glasses with side shields are recommended.

o Skin Protection: Wear suitable protective clothing and gloves. The glove material should be
impermeable and resistant to the product.
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» Respiratory Protection: Not generally required under normal use with adequate ventilation.
Use a positive pressure air-supplied respirator in situations with a potential for uncontrolled
release.

3.2 Handling and Storage

» Handling: Avoid contact with skin and eyes. Do not breathe dust, fume, gas, mist, vapors, or
spray. Wash hands thoroughly after handling.

o Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area.
Recommended storage temperatures are between 15 and 25°C (59 and 77°F) or at +4°C for
long-term storage. For stock solutions, storage at -20°C for up to one month or -80°C for up
to six months is recommended.

3.3 First Aid Measures

 After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a doctor in case of complaints.

o After Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

o After Swallowing: Rinse mouth thoroughly with water. Do not induce vomiting without
medical advice. Get medical attention if symptoms persist.

Mechanism of Action and Signaling Pathway

Bepotastine is a selective second-generation histamine H1 receptor antagonist. It works by
blocking the action of histamine, a substance in the body that causes allergic symptoms.
Bepotastine has been shown to be effective in treating allergic rhinitis, allergic conjunctivitis,
and urticaria/pruritus.
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Caption: Bepotastine's mechanism as a histamine H1 receptor antagonist.

Experimental Workflow: Spill Cleanup Protocol

The following diagram illustrates a logical workflow for handling a spill of (Rac)-Bepotastine-
d6, based on standard laboratory safety protocols outlined in related SDS documents.
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Caption: Workflow for the safe cleanup of a (Rac)-Bepotastine-d6 spill.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data of
(Rac)-Bepotastine-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144215#rac-bepotastine-d6-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15144215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

